Cas no 1543143-88-9 (2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one)

• Product Name: 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one
• CAS No: 1543143-88-9
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• CID: 4774043
• Update Time: 2025-06-08

2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one
• 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one

• Inchi： 1S/C8H12BrN3O/c1-8(2,3)5-4(9)6(13)12-7(10)11-5/h1-3H3,(H3,10,11,12,13)
• InChI Key： NEEBJBAQQNBESY-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N)=NC=1C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 312
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5

Additional information on 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one

Introduction to 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one (CAS No. 1543143-88-9)

2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one (CAS No. 1543143-88-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one is characterized by a pyrimidine ring with specific functional groups attached. The presence of the amino group at position 2, the bromine atom at position 5, and the tert-butyl group at position 6 imparts unique physicochemical properties to this compound. These structural features contribute to its potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the importance of 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, making it a promising candidate for further development as an antiviral agent.

In addition to its antiviral properties, 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one has also shown promise in cancer research. A 2020 study published in Cancer Research reported that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the modulation of signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one could be a valuable tool in the development of targeted cancer therapies.

The pharmacokinetic and pharmacodynamic properties of 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one have been extensively studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have indicated that 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

The potential applications of 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one extend beyond its direct therapeutic use. As a chemical probe, it can be used to investigate the biological roles of specific targets and pathways in both healthy and diseased cells. This makes it a valuable tool for basic research and drug discovery efforts aimed at identifying new therapeutic targets and mechanisms.

In conclusion, 2-Amino-5-bromo-6-(tert-butyl)pyrimidin-4(3H)-one (CAS No. 1543143-88-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies continue to explore its full range of applications, contributing to advancements in the fields of virology, oncology, and drug discovery.